Cas no 683777-43-7 (N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 683777-43-7
• Molecular Formula: C₂₂H₂₀N₂O₃S
• Molecular Weight: 392.470804214478
• CID: 6363655
• PubChem ID: 4060251

N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Properties

Names and Identifiers

• N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• Oprea1_186941
• F1166-0181
• N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• AB00673498-01
• AKOS024603511
• 683777-43-7
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[4-(5,6,7,8-tetrahydro-2-naphthalenyl)-2-thiazolyl]-

• InChIKey： GLWMINXXXYAPEN-UHFFFAOYSA-N
• Inchi： 1S/C22H20N2O3S/c25-21(17-7-8-19-20(12-17)27-10-9-26-19)24-22-23-18(13-28-22)16-6-5-14-3-1-2-4-15(14)11-16/h5-8,11-13H,1-4,9-10H2,(H,23,24,25)
• SMILES： S1C(NC(C2C=CC3=C(C=2)OCCO3)=O)=NC(=C1)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 392.11946368g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 392.11946368g/mol
• Heavy Atom Count: 28
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins